Cas no 1807115-05-4 (Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate
• CAS No: 1807115-05-4
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4805194
• Update Time: 2025-06-12

Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-2-18-9(15)4-3-5(13(16)17)6(7(10)11)12-8(4)14/h3,7H,2H2,1H3,(H,12,14)
• InChI Key： OHGAEIKMOIMFJQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(=O)OCC)C(N1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 0.8
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate

Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate (CAS No. 1807115-05-4): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate (CAS No. 1807115-05-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its systematic name, belongs to the class of nitropyridine derivatives and is characterized by the presence of a difluoromethyl group, a hydroxyl group, and an ethyl ester moiety. These functional groups contribute to its distinct chemical properties and biological activities, making it a valuable candidate for various applications in drug discovery and development.

The difluoromethyl group in Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate is particularly noteworthy due to its ability to modulate the electronic properties of the molecule. Fluorine atoms are known for their high electronegativity, which can significantly influence the reactivity and stability of organic compounds. In this context, the difluoromethyl group enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. This feature is crucial for drugs that need to cross biological barriers to exert their therapeutic effects.

The hydroxyl group in Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate plays a vital role in its biological activity. Hydroxyl groups can form hydrogen bonds with biomolecules, facilitating interactions with target proteins or enzymes. Additionally, the presence of a hydroxyl group can enhance the solubility of the compound in aqueous environments, which is essential for its absorption and distribution within the body. Recent studies have shown that hydroxylated nitropyridines exhibit potent antioxidant and anti-inflammatory properties, making them promising candidates for treating various diseases characterized by oxidative stress and inflammation.

The nitro group in Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate is another key functional group that contributes to its biological activity. Nitro groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity. In medicinal chemistry, nitro-substituted compounds are often used as prodrugs or as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The nitro group can be reduced under physiological conditions to form amino derivatives, which may exhibit different pharmacological profiles compared to their parent compounds.

The ethyl ester moiety in Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate adds another layer of complexity to its chemical structure. Esters are commonly used in drug design to improve the solubility and stability of compounds. The ethyl ester can be hydrolyzed under physiological conditions to release the corresponding carboxylic acid, which may have different pharmacokinetic properties compared to the ester form. This feature allows for fine-tuning of the drug's behavior in vivo, optimizing its therapeutic window and reducing potential side effects.

In recent years, significant research efforts have been directed towards understanding the biological activities of nitropyridine derivatives like Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that nitropyridine derivatives with similar structural features demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond inflammation, there is growing interest in exploring the potential antiviral activities of nitropyridine derivatives. A recent study published in Antiviral Research investigated the antiviral properties of several nitropyridine compounds against various viruses, including influenza and herpes simplex virus (HSV). The results showed that these compounds exhibited significant antiviral activity by inhibiting viral replication at multiple stages of infection. While more research is needed to fully understand the mechanisms underlying these effects, these findings highlight the potential of Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate as an antiviral agent.

In addition to its biological activities, Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate has also been studied for its synthetic accessibility and chemical stability. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials such as ethyl acrylate and fluorinated reagents. Recent advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

The chemical stability of Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate is another important consideration for its practical applications. Studies have shown that this compound exhibits good stability under various storage conditions, including exposure to light and heat. This stability ensures that the compound remains active over extended periods, which is crucial for long-term storage and transportation.

In conclusion, Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-carboxylate (CAS No. 1807115-05-4) is a promising compound with a unique combination of structural features that contribute to its diverse biological activities. Its potential applications in anti-inflammatory and antiviral therapies make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.